The recent intensification of the study of contact-electrification at water-solid interfaces and its role in physicochemical processes lead to the realization that electron transfers during water-solid contact-electrification could drive chemical reactions. This mechanism, named contact-electro-catalysis (CEC), allows chemically inert fluorinated polymers to act like single electrode electrochemical systems. This study shows hydrogen peroxide (H2O2) is generated from air and deionized water, by ultrasound driven CEC, using fluorinated ethylene propylene (FEP) as the catalyst. For a mass ratio of catalyst to solution of 1:10000, at 20°C, the kinetic rate of H2O2 evolution reaches 58.87 mmol L−1 gcat−1 h−1. Electron paramagnetic resonance (EPR) shows electrons are emitted in the solution by the charged FEP, during ultrasonication. EPR and isotope labelling experiments show H2O2 is formed from hydroxyl radicals (HO•) or two superoxide radicals (O2•−) generated by CEC. Finally, it is traditionally believed such radicals migrate in the solution by Brownian diffusion prior to reactions. However, Ab-initio molecular dynamic calculations reveals the radicals can react by exchanging protons and electrons through the hydrogen bonds network of water, i.e., owing to the Grotthuss mechanism. This mechanism could be relevant to other systems, artificial or natural, generating H2O2 from air and water.

Photovoltaic windows with easy installation for the power supply of household appliances have long been a desire of energy researchers. However, due to the lack of top electrodes that offer both high transparency and low sheet resistance, the development of high transparency photovoltaic windows for indoor lighting scenarios has lagged significantly behind photovoltaic windows where privacy issues are involved. Addressing this issue, in this work we develop a solution processable transparent top electrode using sandwich structure silver nanowires, realizing high transparency in semi-transparent organic solar cells. The wettability and conducting properties of the electrode are improved by a modified hole-transport layer named HP. The semi-transparent solar cell exhibits good see-through properties at a high average visible transmittance of 50.8%, with power conversion efficiency of 7.34%, and light utilization efficiency of 3.73%, which is the highest without optical modulations. Moreover, flexible devices based on the above-mentioned architecture also show excellent mechanical tolerance compared with Ag electrode counterparts, which retains 94.5% of their original efficiency after 1500 bending cycles. This work provides a valuable approach for fabricating solution processed high transparency organic solar cells, which is essential in future applications in building integrated photovoltaics.

Chemotherapy is widely recognized as an effective approach for treating cancer due to its ability to eliminate cancer cells using chemotherapeutic drugs. However, traditional chemotherapy suffers from various drawbacks, including limited solubility and stability of drugs, severe side effects, low bioavailability, drug resistance, and challenges in tracking treatment efficacy. These limitations greatly hinder its widespread clinical application. In contrast, supramolecular chemotherapy, which relies host–guest interactions, presents a promising alternative by offering highly efficient and minimally toxic anticancer drug delivery. In this review, we provide an overview of recent advancements in supramolecular chemotherapy based on host–guest interactions. We emphasize the significant role it plays in guiding cancer therapy. Drawing on a wealth of cutting-edge research, we aim to present a timely and valuable resource for individuals interested in the field of supramolecular chemotherapy or cancer therapy. Furthermore, we aspire to contribute to progression of the field of supramolecular chemotherapy toward clinical application.

Implantable batteries are urgently needed as a power source to meet the demands of the next generation of biomedical electronic devices. However, existing implantable batteries suffer from unsatisfactory energy densities, hindering the miniaturization of these devices. Here, we report on a mitochondrion-inspired magnesium-oxygen biobattery that achieves both high energy density and biocompatibility in vivo. The resulting biobattery exhibits a recorded energy density of 2517 Wh·L–1/1491 Wh·kg–1 based on the total volume/mass of the device in vivo, which is ∼2.5 times higher than the current state-of-the-art, and can adapt to different environments for stable discharges. The volume of the magnesium-oxygen biobattery can be as thin as 0.015 mm3 and can be scaled up to 400 times larger without reducing the energy density. Additionally, it shows a stable biobattery/tissue interface, significantly reducing foreign body reactions. This work presents an effective strategy for the development of high-performance implantable batteries.

Coiled Artificial Muscles

Ferromagnetic semiconductors (FMS) enable simultaneous control of both charge and spin transport of charge carriers, which have emerged as a class of highly desirable but rare material for applications in spin field-effect transistors and quantum computing. Organic-inorganic hybrid perovskite with high compositional adjustability and structural versatility can offer unique benefits in the design of FMS but has not been fully explored. Here we demonstrate a series of molecular FMSs based on two-dimensional organic-inorganic hybrid perovskite structure, namely (2ampy)CuCl4, (3ampy)CuCl4 and (4ampy)CuCl4, which exhibits high saturation magnetization, dramatic temperature-dependent conductivity change and tunable ferromagnetic resonance. Magnetic measurements revealed high saturation magnetization up to 18.56 emu/g for (4ampy)CuCl4, which is one of the highest value among reported hybrid FMSs to date. Conductivity studies of the three FMSs demonstrate that the smaller adjacent octahedron distance in the two-dimensional layer results in higher conductivity. Systematic ferromagnetic resonance investigation shows that the gyromagnetic ratio and Landau factor values are strongly dependent on the types of organic cations used. This work demonstrates that two-dimensional hybrid perovskite materials can simultaneously possess both tunable long-range ferromagnetic ordering and semiconductivity, providing a straightforward strategy for designing and synthesizing high-performance intrinsic FMSs.

Direct electrochemical reduction of CO2 (CO2RR) into value-added chemicals is a promising solution to reduce carbon emissions. The activity of CO2RR is influenced deeply by the reaction microenvironment and electronic properties of the catalysts. Herein, the surface PO43− anions are tuned to modulate the local microenvironment and the electronic properties of indium-based catalyst with abundant metal-oxygen species enabling efficient electrochemical conversion of CO2 to HCOO−. Indium nanoparticles coupled with PO43− anions (PO43−-In NPs) achieved a high selectivity of HCOO− up to 91.4% at a low potential of -0.98 V versus reversible hydrogen electrode (vs. RHE), and a high HCOO− partial current density of 279.3 mA cm−2 at -1.1 V vs. RHE in the electrochemical flow cell. In-situ and ex-situ characterizations confirmed the PO43− anions kept stable on the surface of indium during CO2RR, accelerating the generation of OCHO* intermediate. From density functional theory (DFT) calculations, PO43− anions enriched the metal-oxygen species on the substrate to optimize the electronic structure of the catalysts and induced a local microenvironment with massive K+ ions on the interface, thus reducing the activation energy barrier of CO2RR.

Electret materials are promising dielectric materials with trapped charges for various applications such as vibration energy harvesters and acoustic transducers. In the present work, we discovered ionization potential as the descriptor to quantify the charging performance for amorphous fluorinated polymer electrets. Using this descriptor, high-throughput computations, and graph neural network models, we screened 1,176,591 functional groups on the cyclic transparent optical polymers (CYTOP) and identified 3 promising electrets. The electrets were synthesized experimentally as 15-μm-thick films. The films were able to keep their both bipolar surface potentials above ±3.1 kV for over 1500 hours and are estimated to have longevity of 146 years under 80°C, achieving significant improvements on charging stability among CYTOP-based polymer electrets. The excellent bipolar charging performance can greatly enhance power generation capacity of electret-based vibration energy harvesters. This work also demonstrates the use of deep learning as a new paradigm for accelerating practical materials discovery.

Clustered regularly interspaced short palindromic repeats/associated protein 9 (CRISPR/Cas9) gene-editing technology holds significant promise for manipulating single or multiple tumor-associated genes and engineering immune cells to treat cancers. Currently, most gene-editing strategies rely on viral delivery; yet, while being efficient, many limitations, mainly from safety and packaging capacity considerations, hinder the use of viral CRISPR vectors in cancer therapy. In contrast, the recent development of non-viral CRISPR/Cas9 nanoformulations has paved the way for better cancer gene editing, as these nanoformulations can be engineered to improve safety, efficiency, and specificity through optimizing the packaging capacity, pharmacokinetics, and targetability. In this review, we highlight the advance in non-viral CRISPR delivery and discuss how these approaches could be potentially used to treat cancers in addressing the aforementioned issues, followed by our perspectives in designing a proper CRISPR/Cas9-based cancer nanomedicine system with translational potential.

The development of artificial intelligence has posed a challenge to machine vision based on conventional complementary metal-oxide semiconductor (CMOS) circuits owing to its high latency and inefficient power consumption originating from the data shuffling between memory and computation units. Gaining more insight into the function of every part of the visual pathway for visual perception could bring the capabilities of machine vision in terms of robustness and generality. Hardware acceleration of more energy efficient and biorealistic artificial vision highly necessitates neuromorphic devices and circuits which are able to mimic the function of each part of visual pathway. In this paper, we review the structure and function of the entire class of visual neurons from retina to the primate visual cortex within reach (chapter 2). Based on the extraction of biological principles, the recent hardware implemented visual neurons located in different parts of the visual pathway are detailed discussed (chapter 3 and chapter 4). Furthermore, we attempt to provide valuable applications of inspired artificial vision in different scenarios (chapter 5). The functional description of the visual pathway and its inspired neuromorphic devices/circuits are expected to provide valuable insights for the design of next-generation artificial visual perception systems.